Cas no 1268104-26-2 (Methyl 2-(3-fluoro-4-methoxyphenyl)-2-oxoacetate)

• Product Name: Methyl 2-(3-fluoro-4-methoxyphenyl)-2-oxoacetate
• CAS No: 1268104-26-2
• MF: C₁₀H₉FO₄
• MW: 212.174466848373
• CID: 5705682
• PubChem ID: 82113381
• Update Time: 2025-05-24

Methyl 2-(3-fluoro-4-methoxyphenyl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• 1268104-26-2
• Methyl 2-(3-fluoro-4-methoxyphenyl)-2-oxoacetate
• Methyl2-(3-fluoro-4-methoxyphenyl)-2-oxoacetate
• Methyl 3-fluoro-4-methoxybenzoylformate
• Benzeneacetic acid, 3-fluoro-4-methoxy-α-oxo-, methyl ester
• Methyl 3-fluoro-4-methoxy-α-oxobenzeneacetate

• MDL： MFCD11617585
• Inchi： 1S/C10H9FO4/c1-14-8-4-3-6(5-7(8)11)9(12)10(13)15-2/h3-5H,1-2H3
• InChI Key： FAQVABPZSXKOHY-UHFFFAOYSA-N
• SMILES： FC1C=C(C(C(=O)OC)=O)C=CC=1OC

Computed Properties

• Exact Mass: 212.04848693g/mol
• Monoisotopic Mass: 212.04848693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.6Ų

Additional information on Methyl 2-(3-fluoro-4-methoxyphenyl)-2-oxoacetate

Comprehensive Overview of Methyl 2-(3-fluoro-4-methoxyphenyl)-2-oxoacetate (CAS No. 1268104-26-2)

Methyl 2-(3-fluoro-4-methoxyphenyl)-2-oxoacetate (CAS No. 1268104-26-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its fluoro and methoxy functional groups, is a key intermediate in the synthesis of bioactive molecules. Its unique structure makes it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. Researchers are increasingly exploring its potential in targeted therapies, aligning with the growing demand for precision medicine.

The compound's CAS No. 1268104-26-2 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Its methyl ester moiety enhances solubility, a critical factor in formulation development. Recent studies highlight its role in optimizing drug bioavailability, a hot topic in pharmaceutical R&D. As the industry shifts toward green chemistry, synthetic routes for this compound are being refined to reduce environmental impact—a priority for sustainable manufacturing.

In agrochemical applications, Methyl 2-(3-fluoro-4-methoxyphenyl)-2-oxoacetate serves as a precursor for novel crop protection agents. Its fluorinated aromatic core contributes to the stability and efficacy of pesticides, addressing global challenges like pest resistance. This aligns with trending searches on sustainable agriculture and low-toxicity formulations. Analytical methods such as HPLC and LC-MS are commonly employed to ensure its purity, a frequent query among quality control professionals.

The compound's safety profile and regulatory status are also widely discussed. While not classified as hazardous, proper handling protocols are emphasized in MSDS documentation, a key search term for laboratory personnel. Its stability under various storage conditions (room temperature vs. refrigerated) is another practical consideration for end-users. As AI-driven drug design gains traction, computational studies of this molecule's QSAR properties are becoming more prevalent, merging traditional chemistry with cutting-edge technology.

Market trends indicate rising demand for CAS 1268104-26-2, driven by its versatility. Suppliers often highlight its high-purity grades (>98%) and custom synthesis options to meet diverse research needs. For those exploring structure-activity relationships, this compound offers a modular scaffold for derivatization. Its patent landscape is another area of interest, with applications spanning multiple therapeutic areas—a topic frequently analyzed in competitive intelligence reports.

In summary, Methyl 2-(3-fluoro-4-methoxyphenyl)-2-oxoacetate exemplifies the intersection of innovation and practicality in fine chemicals. From medicinal chemistry to material science, its applications continue to expand, fueled by interdisciplinary research. As scientific communities prioritize molecular diversity and process optimization, this compound remains a focal point for future breakthroughs.